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Compound of Interest

Compound Name: 3-Iodo-1-hydroxypropan-2-one

CAS No.: 38987-74-5

Cat. No.: B1228193

Get Quote

Executive Hazard Assessment
3-Iodo-1-hydroxypropan-2-one is a bifunctional

-haloketone.[1][2] It combines the volatility of a ketone with the high reactivity of an alkyl iodide.
[2] Unlike standard organic waste, this compound poses two immediate operational threats that
dictate its disposal pathway:

Lachrymatory Effect: Like its structural analogs (bromoacetone, chloroacetone), this

compound is a potent tear agent.[2] Improper disposal in open waste containers can

evacuate a laboratory floor.[2]

Alkylating Potential: The Carbon-Iodine (C-I) bond at the

-position is weak and highly susceptible to nucleophilic attack.[1][2] This makes it a potent
alkylating agent capable of modifying DNA and proteins, necessitating neutralization before
bulk release into waste streams.[2]
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Property Data / Characteristic Operational Implication

Structure Bifunctional electrophile.[1][2]

Reactivity
High (

Active)

Susceptible to rapid hydrolysis

and nucleophilic displacement.

[2]

Stability Light/Heat Sensitive

Liberates free Iodine (

) upon degradation (turns

brown).[2]

Hazards
Lachrymator, Corrosive,

Mutagen

Zero-tolerance for open-bench

handling.[1][2]

Incompatibility
Strong Oxidizers, Strong

Bases

Risk of polymerization or

violent decomposition.[2]

The Deactivation Logic (Scientific Basis)
Why we do not simply "bin" this chemical.

Simple disposal into a halogenated waste drum is insufficient for quantities exceeding 10 mL.

[2] The iodine atom is an excellent leaving group.[2] If left active in a mixed waste drum, it can

alkylate other waste components, generating heat or toxic off-gases.[1][2]

The Solution: Nucleophilic Scavenging We utilize Sodium Thiosulfate (

) to chemically deactivate the molecule.[1][2] Thiosulfate acts as a soft nucleophile, attacking
the

-carbon and displacing the iodide ion.[1][2] This converts the volatile, toxic alkyl iodide into a
water-soluble, non-volatile thiosulfate ester (Bunte salt), which is significantly safer to handle.
[1][2]

Reaction Scheme:
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Visualization: Disposal Decision Tree
Caption: Operational logic flow for determining the correct disposal pathway based on quantity

and state.[1][2]

Waste Generation:
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Verification Test
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Click to download full resolution via product page

Protocol A: Small Scale (Residues & Vials < 10 mL)
Context: Used for empty vials, syringe filters, or minor reaction residues.[1][2]

Containment: Do not rinse empty vials. Cap them tightly immediately after use.[2]
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Primary Packaging: Place the vial/residue into a clear, sealable polyethylene bag (Ziploc

type).

Secondary Packaging: Place the sealed bag into a secondary wide-mouth jar or bucket.

Labeling: Affix a hazardous waste label explicitly stating:

Contains: 3-Iodo-1-hydroxypropan-2-one[1][2]

Warning: LACHRYMATOR - DO NOT OPEN

Disposal: Submit as "Lab Pack" waste for incineration.

Protocol B: Large Scale Deactivation (> 10 mL or Stock
Solutions)
Context: Used for expired stock, botched reactions, or bulk removal.[1][2] Reagents Required:

Sodium Thiosulfate pentahydrate, Water, Sodium Carbonate (optional buffer).[2]

Step-by-Step Procedure:
Preparation:

Work strictly in a functioning fume hood.[2][3][4][5]

Prepare a 15% w/v Sodium Thiosulfate solution in water.[2] (Excess is required; calculate

approx. 2 molar equivalents relative to the iodide).[2]

Optional: Add a small amount of Sodium Carbonate to buffer the solution (prevents acid-

catalyzed decomposition of thiosulfate into

).[1][2]

Addition (The Quench):

Slowly add the 3-Iodo-1-hydroxypropan-2-one to the stirred thiosulfate solution.[1][2]

Caution: The reaction is exothermic.[1][2] Add slowly to control heat.
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Allow the mixture to stir at room temperature for 12–24 hours.

Verification (The Trust Anchor):

The mixture should turn from a biphasic/cloudy liquid to a clear, homogeneous solution

(indicating the formation of the water-soluble salt).[1][2]

If the solution remains dark brown (free iodine), add more thiosulfate until the color fades

to pale yellow or clear.[2]

Final Waste Stream:

The resulting solution now contains organic thiosulfates and sodium iodide.[2]

Adjust pH to neutral (pH 6–8) if necessary.[2]

Pour into the Halogenated Organic Waste container.

Note: Do not pour down the drain. Even deactivated, the organic backbone requires

incineration.[2]

Emergency Contingencies
Spills (Outside Fume Hood)
If a vial drops and breaks on the open lab floor:

Evacuate: Immediately clear the room. The lachrymatory vapors will spread rapidly.[2]

Isolate: Close lab doors and post "DO NOT ENTER" signage.

Wait: Allow HVAC system to purge the air for at least 30 minutes.

Re-entry: Only personnel wearing full-face respirators (Organic Vapor cartridges) or SCBA

should enter to clean.[1][2]

Clean-up: Cover spill with vermiculite or activated charcoal.[1][2] Do not use paper towels

(increases surface area for evaporation).[2] Scoop into a jar, seal, and treat as Protocol A.
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Regulatory Framework & Compliance
RCRA Classification: While not always explicitly P-listed or U-listed by specific CAS, this

compound falls under Characteristic Hazardous Waste due to toxicity and reactivity (D003 if

capable of generating toxic gases, though primarily D001/Ignitable if in solvent).[1][2]

EPA Guidance: Halogenated solvents and organics must be incinerated.[2] Dilution is not a

solution for drain disposal [1].[2]

Prudent Practices: The National Research Council mandates that lachrymators be

segregated to prevent exposure to waste handlers downstream [2].[1][2]

References
US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Hazardous Waste Identification.[2] 40 CFR Part 261.[2] Available at:

[Link][1][2]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
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Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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